Cas no 51220-84-9 (Methyl 4-Methyl-2-{(4-Methylphenyl)SulfonylAmino}Pentanoate)

• Product Name: Methyl 4-Methyl-2-{(4-Methylphenyl)SulfonylAmino}Pentanoate
• CAS No: 51220-84-9
• MF: C₁₄H₂₁NO₄S
• MW: 299.385843038559
• MDL: MFCD00664346
• CID: 383705
• PubChem ID: 2765032
• Update Time: 2025-10-17

Methyl 4-Methyl-2-{(4-Methylphenyl)SulfonylAmino}Pentanoate Chemical and Physical Properties

Names and Identifiers

• Leucine,N-[(4-methylphenyl)sulfonyl]-, methyl ester
• METHYL 4-METHYL-2-([(4-METHYLPHENYL)SULFONYL]AMINO)PENTANOATE
• methyl 4-methyl-2-[(4-methylphenyl)sulfonylamino]pentanoate
• METHYL 4-METHYL-2-{[(4-METHYLPHENYL)SULFONYL]-AMINO}PENTANOATE
• (S)-N-p-toluenesulfonyl-leucine methyl ester
• 10G-329S
• N-(toluene-sulfonyl-(4))-L-leucine methyl ester
• N-(Toluol-sulfonyl-(4))-L-leucin-methylester
• N-p-Toluolsulfonyl-L-leucin-methylester
• Tos-Leu-OMe
• methyl 4-methyl-2-(4-methylbenzenesulfonamido)pentanoate
• 51220-84-9
• Oprea1_512352
• AKOS005069186
• Methyl 4-methyl-2-{[(4-methylphenyl)sulfonyl]amino}pentanoate (Tos-DL-Leu-OMe)
• DTXSID20377529
• FT-0679914
• MFCD00664346
• Methyl N-(4-methylbenzene-1-sulfonyl)leucinate
• CS-0368256
• FERROUSCHLORIDE
• Methyl tosylleucinate
• Methyl 4-methyl-2-(4-methylphenylsulfonamido)pentanoate
• Methyl 4-Methyl-2-{(4-Methylphenyl)SulfonylAmino}Pentanoate

• MDL： MFCD00664346
• Inchi： 1S/C14H21NO4S/c1-10(2)9-13(14(16)19-4)15-20(17,18)12-7-5-11(3)6-8-12/h5-8,10,13,15H,9H2,1-4H3
• InChI Key： ZUVVLBGWTRIOFH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC(C(=O)OC)CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 299.11900
• Monoisotopic Mass: 299.119129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8
• XLogP3: 2.9

Experimental Properties

• Density: 1.153
• Melting Point: 54-56,5°C
• Boiling Point: 411.1°Cat760mmHg
• Flash Point: 202.4°C
• Refractive Index: 1.513
• PSA: 80.85000
• LogP: 3.33270

Methyl 4-Methyl-2-{(4-Methylphenyl)SulfonylAmino}Pentanoate Security Information

• HazardClass：IRRITANT

Additional information on Methyl 4-Methyl-2-{(4-Methylphenyl)SulfonylAmino}Pentanoate

Comprehensive Overview of Methyl 4-Methyl-2-{(4-Methylphenyl)SulfonylAmino}Pentanoate (CAS No. 51220-84-9)

Methyl 4-Methyl-2-{(4-Methylphenyl)SulfonylAmino}Pentanoate (CAS No. 51220-84-9) is a specialized organic compound widely studied for its unique structural properties and potential applications in pharmaceutical and agrochemical research. This ester derivative, featuring a sulfonamide moiety, has garnered attention due to its role as an intermediate in synthesizing bioactive molecules. Researchers and industries are increasingly exploring its utility in drug discovery, particularly in modulating enzyme activity or as a building block for peptide mimetics.

The compound's molecular structure combines a methyl ester group with a 4-methylphenyl sulfonyl unit, contributing to its stability and reactivity profile. Recent studies highlight its relevance in green chemistry initiatives, where its synthesis aligns with sustainable practices—a topic trending in scientific communities. Users frequently search for "CAS 51220-84-9 solubility" or "Methyl 4-Methyl-2 sulfonamide derivatives applications," reflecting interest in its physicochemical behavior and industrial scalability.

In pharmaceutical contexts, Methyl 4-Methyl-2-{(4-Methylphenyl)SulfonylAmino}Pentanoate is often investigated for its potential as a protease inhibitor scaffold. Computational modeling studies suggest its affinity for binding pockets in target enzymes, making it a candidate for antiviral or anti-inflammatory drug development. These applications resonate with current global health priorities, such as combating emerging infectious diseases—a hotspot in AI-driven drug discovery queries.

From a synthetic chemistry perspective, the compound's chiral center at the 2-position opens avenues for asymmetric synthesis, a field gaining traction due to demand for enantiopure therapeutics. SEO-optimized terms like "chiral sulfonamide synthesis" or "51220-84-9 NMR data" reflect user demand for technical details. Analytical characterization via HPLC and mass spectrometry confirms its high purity, a critical factor for regulatory compliance in preclinical research.

Environmental and safety profiles of CAS 51220-84-9 are also frequently queried. While not classified as hazardous, proper handling protocols are emphasized in literature, aligning with workplace safety trends. Its biodegradability and eco-friendly synthesis routes are areas of active investigation, responding to the rise of ESG (Environmental, Social, and Governance) metrics in chemical manufacturing.

In conclusion, Methyl 4-Methyl-2-{(4-Methylphenyl)SulfonylAmino}Pentanoate represents a versatile tool in modern chemistry. Its dual functionality as a sulfonamide and ester enables diverse derivatization, while its CAS registry (51220-84-9) ensures traceability in global databases. As research evolves, this compound may unlock novel therapeutic or material science breakthroughs, addressing both academic curiosity and industrial needs.